Cas no 2228368-65-6 (tert-butyl N-(1-amino-2,4,4-trimethylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-2,4,4-trimethylpentan-3-yl)carbamate
• CAS No: 2228368-65-6
• MF: C₁₃H₂₈N₂O₂
• MW: 244.373623847961
• CID: 5865955
• PubChem ID: 165659604
• Update Time: 2025-08-04

tert-butyl N-(1-amino-2,4,4-trimethylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-2,4,4-trimethylpentan-3-yl)carbamate
• EN300-1875273
• 2228368-65-6

• Inchi： 1S/C13H28N2O2/c1-9(8-14)10(12(2,3)4)15-11(16)17-13(5,6)7/h9-10H,8,14H2,1-7H3,(H,15,16)
• InChI Key： HJBMXMGFOYIGBZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)CN)C(C)(C)C)=O

Computed Properties

• Exact Mass: 244.215078140g/mol
• Monoisotopic Mass: 244.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-2,4,4-trimethylpentan-3-yl)carbamate

Professional Introduction to tert-butyl N-(1-amino-2,4,4-trimethylpentan-3-yl)carbamate (CAS No: 2228368-65-6)

tert-butyl N-(1-amino-2,4,4-trimethylpentan-3-yl)carbamate, with the chemical identifier CAS No 2228368-65-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their stability and reactivity. The structural framework of this molecule incorporates a tert-butyl group and an N-(1-amino-2,4,4-trimethylpentan-3-yl) moiety, which contribute to its unique chemical properties and potential biological activities.

The synthesis of tert-butyl N-(1-amino-2,4,4-trimethylpentan-3-yl)carbamate involves a series of well-established organic reactions, including condensation and carbamate formation. The presence of the tert-butyl group enhances the lipophilicity of the molecule, making it a promising candidate for drug delivery systems targeting lipid-rich environments. Additionally, the 1-amino-2,4,4-trimethylpentan-3-yl side chain introduces steric hindrance and flexibility, which can be exploited to modulate binding interactions with biological targets.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for therapeutic applications. Carbamates have demonstrated efficacy in various pharmacological contexts, including neuroprotection, anti-inflammatory effects, and enzyme inhibition. The specific arrangement of functional groups in tert-butyl N-(1-amino-2,4,4-trimethylpentan-3-yl)carbamate suggests potential applications in these areas. For instance, the basic nature of the amine group can facilitate interactions with acidic or polar residues on protein targets, while the bulky tert-butyl group can act as a steric anchor to improve binding affinity.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural motif allows for modifications at multiple positions, enabling chemists to fine-tune properties such as solubility, metabolic stability, and target specificity. Recent advancements in computational chemistry have further accelerated the design process by predicting binding affinities and optimizing molecular structures. These computational tools have been instrumental in identifying derivatives of tert-butyl N-(1-amino-2,4,4-trimethylpentan-3-yl)carbamate that exhibit enhanced biological activity.

Moreover, the synthesis of this compound can be adapted to incorporate labeled isotopes or fluorescent tags for use in biochemical assays and imaging studies. Such modifications are crucial for understanding the mechanism of action and pharmacokinetic behavior of novel drugs. The stability provided by the carbamate linkage ensures that these labels remain intact under various experimental conditions, making it an ideal candidate for structural elucidation and interaction studies.

The role of CAS No 2228368-65-6 in academic and industrial research cannot be overstated. Its unique structural features make it a valuable building block for synthesizing more complex molecules with tailored properties. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic disorders and cancer pathways. The ability to modify both the carbamate core and the side chains provides a high degree of flexibility in drug design.

In conclusion,tert-butyl N-(1-amino-2,4,4-trimethylpentan-3-yl)carbamate represents a significant advancement in pharmaceutical chemistry. Its structural composition and synthetic accessibility make it a versatile tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological targets and mechanisms,CAS No 2228368-65-6 is poised to play a pivotal role in shaping the future of drug discovery and development.